5-(4-Methoxyphenyl)-2H-1,2,3-triazole-4-carbonitrile

• IUPAC Name: 5-(4-methoxyphenyl)-2H-triazole-4-carbonitrile
• InChI: InChI=1S/C10H8N4O/c1-15-8-4-2-7(3-5-8)10-9(6-11)12-14-13-10/h2-5H,1H3,(H,12,13,14)
• InChI Key: KHRXUZBXDSNCBO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NNN=C2C#N
• Molecular Formula: C10H8N4O
• DSSTOX Substance ID: DTXSID50408097
• Molecular Weight: 200.20 g/mol
• CAS RN: 39807-65-3

Description

The compound “5-(4-Methoxyphenyl)-2H-1,2,3-triazole-4-carbonitrile” is a complex organic molecule. It contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. The 4-methoxyphenyl group is a common substituent in organic chemistry, known for its stability and reactivity.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through cycloaddition reactions, where a triazole ring is formed by the reaction of an azide and an alkyne.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a triazole ring attached to a phenyl ring with a methoxy (OCH3) substituent. The carbonitrile group (-CN) would be attached to the triazole ring.

Chemical Reactions Analysis

Triazoles are known to participate in a variety of chemical reactions, often serving as a scaffold in the synthesis of more complex molecules. The presence of the methoxyphenyl and carbonitrile groups may also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the polar carbonitrile and methoxy groups could impact its solubility.

Scientific Research Applications

5-(4-Methoxyphenyl)-2H-1,2,3-triazole-4-carbonitrile has been used in a variety of scientific research applications, including organic synthesis, enzyme inhibition, and drug delivery. In organic synthesis, this compound is used as a substrate for the synthesis of other heterocyclic compounds. It has also been used as an inhibitor of enzymes, such as cytochrome P450 and monoamine oxidase. Additionally, this compound has been studied for its potential to be used as an agent for drug delivery, as it can form stable complexes with a variety of drugs.

Mechanism of Action

Target of Action

The primary target of 5-(4-Methoxyphenyl)-2H-1,2,3-triazole-4-carbonitrile is the 15-lipoxygenases (ALOX15) . ALOX15 is a lipid peroxidizing enzyme that exhibits variable functionality in different cancer and inflammation models . The pathophysiological role of linoleic acid- and arachidonic acid-derived ALOX15 metabolites rendered this enzyme a target for pharmacological research .

Mode of Action

The compound interacts with its target, ALOX15, by inhibiting its catalytic activity in a substrate-specific manner . This inhibition is allosteric, meaning it changes the enzyme’s structure and thus its functionality . The exact molecular basis for this allosteric inhibition remains unclear .

Biochemical Pathways

The affected pathway is the linoleate oxygenase activity of ALOX15 . The compound acts as a substrate-selective inhibitor of this pathway .

Pharmacokinetics

Similar compounds are known to be metabolized and excreted via multiple pathways, including metabolism, biliary excretion, and direct intestinal excretion . Renal excretion also plays a role in the elimination of such compounds . The compound’s ADME properties and their impact on bioavailability remain to be investigated.

Result of Action

The result of the compound’s action is the inhibition of the linoleate oxygenase activity of ALOX15 . This leads to a reduction in the production of linoleic acid- and arachidonic acid-derived ALOX15 metabolites .

Action Environment

It is known that the efficacy of similar compounds can be influenced by factors such as ph, temperature, and the presence of other substances

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-Methoxyphenyl)-2H-1,2,3-triazole-4-carbonitrile in lab experiments include its cost-effectiveness, its versatility, and its ability to form stable complexes with a variety of drugs. Additionally, this compound has been used in a variety of scientific research applications, including organic synthesis, enzyme inhibition, and drug delivery.
The limitations of using this compound in lab experiments include its potential toxicity and its lack of full understanding of its mechanism of action. Additionally, this compound is not yet approved for use in humans, so its safety and efficacy in humans has not yet been established.

Future Directions

For 5-(4-Methoxyphenyl)-2H-1,2,3-triazole-4-carbonitrile include further research into its mechanism of action and its potential toxicity. Additionally, further research is needed to investigate its potential as an agent for drug delivery and its potential use in humans. Additionally, further research is needed to investigate its potential as an inhibitor of enzymes, such as cytochrome P450 and monoamine oxidase. Finally, further research is needed to investigate its potential as a substrate in organic synthesis.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. While specific safety data for this compound is not available, compounds with similar structures may pose hazards such as skin and eye irritation, and respiratory discomfort.